![molecular formula C24H26N2O3S B2817566 N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-2-(benzylthio)acetamide CAS No. 1234902-35-2](/img/structure/B2817566.png)
N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-2-(benzylthio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1-(benzofuran-2-carbonyl)piperidin-4-yl)methyl)-2-(benzylthio)acetamide, also known as BZPMT, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields.
Scientific Research Applications
Anticonvulsant Activity
A study by Shakya et al. (2016) designed and synthesized a series of benzofuran-acetamide scaffolds, including compounds related to the specified chemical structure. These compounds demonstrated anticonvulsant activity in a maximal electroshock induced seizures (MES) model in mice. The study highlighted the potential of these compounds to prevent seizure spread at low doses, with some derivatives showing comparable anticonvulsant potency to phenytoin, a well-known anticonvulsant drug (Shakya et al., 2016).
ACAT-1 Inhibition
Research by Shibuya et al. (2018) identified an aqueous-soluble potent inhibitor of human acyl-coenzyme A: cholesterol O-acyltransferase (ACAT-1), a compound with structural similarities to the chemical . The study provided insights into the potential therapeutic applications of ACAT inhibitors in treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).
Metabolism and Disposition Studies
Renzulli et al. (2011) conducted a study on the disposition and metabolism of a novel orexin 1 and 2 receptor antagonist, which shares a benzofuran component with the compound of interest. This study provides valuable information on the pharmacokinetic properties of such compounds, including elimination pathways and metabolic stability (Renzulli et al., 2011).
properties
IUPAC Name |
N-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-2-benzylsulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N2O3S/c27-23(17-30-16-19-6-2-1-3-7-19)25-15-18-10-12-26(13-11-18)24(28)22-14-20-8-4-5-9-21(20)29-22/h1-9,14,18H,10-13,15-17H2,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABAAHYLEBJGJLC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)CSCC2=CC=CC=C2)C(=O)C3=CC4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.